Cas no 115716-98-8 ((2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile)

• Product Name: (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
• CAS No: 115716-98-8
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• MDL: MFCD00141627
• CID: 4573836
• Update Time: 2025-10-28

(2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DICHLOROPHENYL)-3-HYDROXYACRYLONITRILE
• (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile

• MDL： MFCD00141627
• Inchi： 1S/C9H5Cl2NO/c10-7-1-2-8(9(11)3-7)6(4-12)5-13/h1-3,5,13H/b6-5+
• InChI Key： JYYKWIXMUMUGGD-AATRIKPKSA-N
• SMILES： C(#N)/C(/C1=CC=C(Cl)C=C1Cl)=C\O

Additional information on (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile

Introduction to (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile (CAS No. 115716-98-8)

(2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile (CAS No. 115716-98-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and a hydroxypropenitrile moiety. These structural elements contribute to its potential applications in various scientific and medical domains.

The chemical structure of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile can be represented as follows: the molecule consists of a propenitrile backbone with a hydroxyl group attached to the second carbon atom. The propenitrile moiety is further substituted with a 2,4-dichlorophenyl group at the first carbon atom. This arrangement imparts specific chemical properties that make the compound an interesting subject for research and development.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile. Studies have shown that this compound exhibits promising antiviral and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile effectively inhibits the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action involves the disruption of viral protein synthesis, thereby preventing viral replication.

Beyond its antiviral properties, (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile has also shown potential as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with specific signaling pathways involved in cell proliferation and survival. These findings suggest that (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile could be a valuable lead compound for the development of novel anticancer drugs.

The synthesis of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile has been extensively studied to optimize yield and purity. One common synthetic route involves the condensation of 3-chloroacrolein with 4-chloroaniline followed by subsequent reactions to introduce the hydroxyl and nitrile groups. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste production.

The physical properties of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile

In terms of safety and handling, it is important to note that while (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile

The future prospects for (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile

In conclusion, (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile